Cas no 183057-60-5 (7-fluoro-4(1H)-Quinolinone)

• Product Name: 7-fluoro-4(1H)-Quinolinone
• CAS No: 183057-60-5
• MF: C₉H₆FNO
• MW: 163.148445606232
• CID: 113973
• PubChem ID: 2774496
• Update Time: 2025-06-11

7-fluoro-4(1H)-Quinolinone Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-4(1H)-Quinolinone
• 4(1H)-Quinolinone,7-fluoro-
• 7-fluoroquinolin-4(1H)-one
• 7-Fluoro-1H-quinolin-4-one
• 4(1H)-Quinolinone,7-fluoro-(9CI)
• KUC100215
• 7-fluoro4-quinolinol
• AKOS005260919
• 183057-60-5
• EN300-1266992
• 7-Fluoro-4-quinolinol
• ZLHGUGJJHJJVHV-UHFFFAOYSA-N
• 4-Quinolinol, 7-fluoro-
• SB67906
• 7-Fluoro-4-hydroxyquinoline
• AB05529
• FT-0621411
• F88234
• KUC100215N
• AS-83548
• 391-83-3
• SCHEMBL2176724
• 7-fluoroquinolin-4-ol
• CS-0452018
• DTXSID00959908
• MFCD00269612
• 7-Fluoro-4-hydroxyquinoline, AldrichCPR

• Inchi： 1S/C9H6FNO/c10-6-1-2-7-8(5-6)11-4-3-9(7)12/h1-5H,(H,11,12)
• InChI Key： ZLHGUGJJHJJVHV-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=CNC=2C=1)=O

Computed Properties

• Exact Mass: 163.04338
• Monoisotopic Mass: 163.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 7-fluoro-4(1H)-Quinolinone

7-Fluoro-4(1H)-Quinolinone (CAS No. 183057-60-5)

7-Fluoro-4(1H)-Quinolinone, also known by its CAS registry number 183057-60-5, is a heterocyclic compound belonging to the quinolinone family. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of 7-fluoro-4(1H)-quinolinone consists of a quinoline ring system with a ketone group at position 4 and a fluorine atom at position 7, which imparts distinct electronic and steric properties to the molecule.

The synthesis of 7-fluoro-4(1H)-quinolinone has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched samples, which are highly valuable for pharmacological studies. The compound's ability to act as a building block in the construction of more complex molecules has further cemented its importance in organic synthesis.

One of the most promising areas of research involving 7-fluoro-4(1H)-quinolinone is its application in drug discovery. Studies have shown that this compound exhibits potent biological activity, particularly as an inhibitor of certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, recent findings indicate that 7-fluoro-4(1H)-quinolinone derivatives can modulate the activity of histone deacetylases (HDACs), which are key targets in epigenetic therapy.

In addition to its pharmacological applications, 7-fluoro-4(1H)-quinolinone has also been investigated for its role in agrochemicals. Researchers have discovered that certain derivatives of this compound possess fungicidal and insecticidal properties, making them potential candidates for developing eco-friendly pesticides. These findings align with the growing demand for sustainable agricultural solutions in the face of climate change and increasing pest resistance.

The electronic properties of 7-fluoro-4(1H)-quinolinone make it an attractive candidate for use in organic electronics. Recent studies have explored its application as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. The fluorine atom at position 7 enhances the molecule's electron-withdrawing ability, which is crucial for optimizing device performance. Furthermore, the compound's stability under thermal and photochemical conditions makes it suitable for long-term applications in electronic devices.

From a structural perspective, 7-fluoro-4(1H)-quinolinone exhibits a high degree of rigidity due to the planar nature of the quinoline ring system. This rigidity contributes to its stability and facilitates interactions with biological targets. Computational studies using molecular docking techniques have provided insights into how this compound binds to specific proteins, offering valuable information for rational drug design.

The spectroscopic properties of 7-fluoro-4(1H)-quinolinone have also been extensively studied. UV-vis spectroscopy reveals strong absorption bands in the visible region, which are indicative of its conjugated π-system. Fluorescence studies have demonstrated that the compound exhibits moderate quantum yields, making it a potential candidate for fluorescent sensing applications.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on scaling up the production of 7-fluoro-4(1H)-quinolinone while maintaining high purity levels. These efforts are driven by the increasing demand for this compound in preclinical trials and early-stage drug development.

In conclusion, 7-fluoro-4(1H)-quinolinone (CAS No. 183057-60-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a key player in modern chemical research. As ongoing investigations continue to uncover new potentials for this compound, it is likely to play an even more significant role in addressing global challenges in health, agriculture, and technology.